Cas no 64845-10-9 (BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-)

BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL- structure
64845-10-9 structure
Product Name:BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-
CAS No:64845-10-9
MF:C9H7ClS
MW:182.669880151749
CID:3380460
PubChem ID:11789866
Update Time:2025-04-21

BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-
    • 3-chloro-2-methyl-benzo[b]thiophene
    • 3-chloro-2-methylbenzo[b]thiophene
    • 3-chloro-2-methyl-1-benzothiophene
    • 64845-10-9
    • SCHEMBL154877
    • MFCD28670670
    • Inchi: 1S/C9H7ClS/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5H,1H3
    • InChI Key: WZSQNMZHCUHQMO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 181.9956991Da
  • Monoisotopic Mass: 181.9956991Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.2Ų

BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605392-250mg
3-Chloro-2-methylbenzo[b]thiophene; .
64845-10-9
250mg
€625.40 2025-04-17
abcr
AB605392-500mg
3-Chloro-2-methylbenzo[b]thiophene; .
64845-10-9
500mg
€871.70 2025-04-17
abcr
AB605392-1g
3-Chloro-2-methylbenzo[b]thiophene; .
64845-10-9
1g
€1198.30 2025-04-17
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